Cas no 1220703-82-1 ((3beta,4alpha,16alpha)-3-{{O-alpha-L-arabinopyranosyl-(1->3)-O-[beta-D-alactopyranosyl-(1->2)]-beta-D-glucopyranuronosy}oxy}-16-hydroxy-23-oxoolean-12-en-28-oic acid 28-{O-beta-D-galactopyranosyl-(1->3)-O-beta-D-xylopyranosyl-(1->4)-O-6-deoxy-alpha-L-mannopyranosyl-(1->2)-6-deoxy-beta-D-galactopyranosyl} ester)

(3beta,4alpha,16alpha)-3-{{O-alpha-L-arabinopyranosyl-(1->3)-O-[beta-D-alactopyranosyl-(1->2)]-beta-D-glucopyranuronosy}oxy}-16-hydroxy-23-oxoolean-12-en-28-oic acid 28-{O-beta-D-galactopyranosyl-(1->3)-O-beta-D-xylopyranosyl-(1->4)-O-6-deoxy-alpha-L-mannopyranosyl-(1->2)-6-deoxy-beta-D-galactopyranosyl} ester structure

1220703-82-1 structure

Product Name:(3beta,4alpha,16alpha)-3-{{O-alpha-L-arabinopyranosyl-(1->3)-O-[beta-D-alactopyranosyl-(1->2)]-beta-D-glucopyranuronosy}oxy}-16-hydroxy-23-oxoolean-12-en-28-oic acid 28-{O-beta-D-galactopyranosyl-(1->3)-O-beta-D-xylopyranosyl-(1->4)-O-6-deoxy-alpha-L-mannopyranosyl-(1->2)-6-deoxy-beta-D-galactopyranosyl} ester

CAS No:1220703-82-1

MF:C₇₀H₁₁₀O₃₇

MW:1543.60022687912

CID:1995104

Update Time:2025-04-21

(3beta,4alpha,16alpha)-3-{{O-alpha-L-arabinopyranosyl-(1->3)-O-[beta-D-alactopyranosyl-(1->2)]-beta-D-glucopyranuronosy}oxy}-16-hydroxy-23-oxoolean-12-en-28-oic acid 28-{O-beta-D-galactopyranosyl-(1->3)-O-beta-D-xylopyranosyl-(1->4)-O-6-deoxy-alpha-L-mannopyranosyl-(1->2)-6-deoxy-beta-D-galactopyranosyl} ester Chemical and Physical Properties

Names and Identifiers

- (3beta,4alpha,16alpha)-3-{{O-alpha-L-arabinopyranosyl-(1->3)-O-[beta-D-alactopyranosyl-(1->2)]-beta-D-glucopyranuronosy}oxy}-16-hydroxy-23-oxoolean-12-en-28-oic acid 28-{O-beta-D-galactopyranosyl-(1->3)-O-beta-D-xylopyranosyl-(1->4)-O-6-deoxy-alpha-L-mannopyranosyl-(1->2)-6-deoxy-beta-D-galactopyranosyl} ester
- 3-{{O-alpha-L-arabinopyranosyl-(1->3)-O-[beta-D-galactopyranosyl-(1->2)]-beta-D-glucopyranuronosyl}oxy}quillaic acid 28-{O-beta-D-galactopyranosyl-(1->3)-O-beta-D-xylopyranosyl-(1->4)-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-fucopyranosyl} ester
- Inchi： 1S/C70H110O37/c1-24-36(77)42(83)54(105-59-47(88)43(84)50(25(2)97-59)101-58-49(90)51(29(75)22-95-58)102-60-45(86)40(81)38(79)30(19-71)98-60)62(96-24)107-64(93)70-16-15-65(3,4)17-27(70)26-9-10-33-66(5)13-12-35(67(6,23-73)32(66)11-14-68(33,7)69(26,8)18-34(70)76)100-63-55(106-61-46(87)41(82)39(80)31(20-72)99-61)52(48(89)53(104-63)56(91)92)103-57-44(85)37(78)28(74)21-94-57/h9,23-25,27-55,57-63,71-72,74-90H,10-22H2,1-8H3,(H,91,92)
- InChI Key： PCLSNNWIRNKZOU-UHFFFAOYSA-N
- SMILES： CC1C(O)C(O)C(OC2C(O)C(O)C(OC3C(O)C(OC4C(O)C(O)C(O)C(CO)O4)C(O)CO3)C(C)O2)C(OC(C23C(O)CC4(C(=CCC5C4(C)CCC4C5(CCC(C4(C=O)C)OC4C(OC5C(O)C(O)C(O)C(CO)O5)C(OC5C(O)C(O)C(O)CO5)C(O)C(C(=O)O)O4)C)C2CC(C)(C)CC3)C)=O)O1